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Introduction: Understanding the Role of Octyl
Disulfide in Modern Chemistry

Octyl disulfide, also known as di-n-octyl disulfide, is a symmetrical disulfide compound that
has garnered significant interest across various scientific and industrial domains. Characterized
by two octyl groups linked by a disulfide bond (S-S), its unique physicochemical properties
make it a valuable component in applications ranging from industrial lubrication to its use as a
chemical intermediate in the synthesis of more complex molecules.[1] For researchers and
professionals in drug development, understanding the characteristics of molecules like octyl
disulfide is crucial, as the disulfide linkage is a key structural motif in numerous biologically
active peptides and small molecules, offering a reversible covalent bond that can be critical for
biological function and prodrug strategies.[2]

This guide provides a comprehensive technical overview of octyl disulfide, covering its core
molecular properties, synthesis and characterization methodologies, key applications, and
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essential safety protocols. The information is curated to provide field-proven insights and self-
validating systems for practical laboratory use.

PART 1: Core Physicochemical Properties of Octyl
Disulfide

A thorough understanding of a compound's fundamental properties is the bedrock of its
effective application. Octyl disulfide is a colorless to light yellow liquid with low water solubility
and good thermal stability.[1][3]

Molecular Formula and Structure

The chemical identity of octyl disulfide is defined by its molecular formula and the
arrangement of its atoms.

Molecular Formula: CieH34S2[4][5][6][7]

IUPAC Name: 1-(octyldisulfanyl)octane[5]

CAS Registry Number: 822-27-5[4][5][7]

Common Synonyms: Di-n-octyl disulfide, Dioctyl disulfide, DOD compound, n-Octyl
disulfide.[1][5][8]

The structure consists of two n-octyl chains connected by a disulfide bridge.

Caption: 2D Chemical Structure of Octyl Disulfide (C16H34S2).

Quantitative Data Summary

The physical and chemical properties of octyl disulfide are summarized in the table below.
These values are critical for predicting its behavior in various experimental and industrial
conditions, such as reaction kinetics, purification, and formulation.
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Property Value Source(s)
Molecular Weight 290.57 g/mol - 290.6 g/mol [415171181
Exact Mass 290.21019343 Da [41[9]
Appearance Colorless to Light Yellow Liquid  [3][10]
Melting Point -28.99 °C [41[8]
Boiling Point ~369.4 °C at 760 mmHg [4]
Density ~0.906 g/cm3 [3114]
Flash Point 159.3 °C [1][4]
Refractive Index ~1.486 [4]

Vapor Pressure 2.53E-05 mmHg at 25°C [1][4]
Octanol/Water Partition Coeff. 71.77 (A5]A]

(LogP)

PART 2: Synthesis and Analytical Characterization

For researchers, the ability to both synthesize and validate the identity of a compound is

paramount. This section outlines a common synthesis strategy and a robust analytical workflow

for octyl disulfide.

Common Synthesis Route: Oxidative Coupling of Thiols

The preparation of symmetrical disulfides is most commonly achieved through the oxidative

coupling of their corresponding thiols. This method is efficient and generally results in high

yields. The synthesis of octyl disulfide from 1-octanethiol is a prime example.

Causality: The choice of an oxidant is critical. Mild oxidizing agents like air (O2) catalyzed by a

base, or reagents like iodine (I2) or hydrogen peroxide (H20:2), are preferred because they are

strong enough to form the S-S bond without over-oxidizing the disulfide to sulfonic acids or

other species. The use of air as an oxidant is particularly advantageous from a green chemistry

perspective.[1]
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Caption: Generalized workflow for the synthesis of Octyl Disulfide.

Experimental Protocol: Synthesis via Aerobic Oxidation

This protocol describes a practical and environmentally conscious method for synthesizing
octyl disulfide.

e Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-octanethiol
(2 equivalents) in a suitable solvent such as methanol.

o Catalyst Addition: Add a catalytic amount of a base, such as sodium methoxide (30 wt. % in
methanol).[1]

¢ Reaction: Stir the solution vigorously at room temperature, open to the air. The atmospheric
oxygen will serve as the primary oxidant.

¢ Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the
starting thiol is fully consumed.

o Workup: Upon completion, neutralize the mixture with a dilute acid (e.g., 1M HCI). Extract the
product into an organic solvent like ethyl acetate. Wash the organic layer with brine, dry it
over anhydrous sodium sulfate, and filter.
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 Purification: Remove the solvent under reduced pressure. The resulting crude product can
be purified by column chromatography on silica gel to yield pure octyl disulfide.

Self-Validating System: Analytical Characterization Protocol

To ensure the identity, purity, and structural integrity of the synthesized octyl disulfide, a multi-
pronged analytical approach is essential.

¢ Gas Chromatography-Mass Spectrometry (GC-MS):
o Obijective: To confirm the molecular weight and assess purity.

o Methodology: Dilute a sample of the final product in a volatile solvent (e.g., hexane). Inject
into a GC-MS system equipped with a suitable non-polar column.

o Expected Results: The gas chromatogram should show a single major peak, indicating
high purity. The corresponding mass spectrum should display a molecular ion peak (M*) at
m/z = 290.2, consistent with the exact mass of octyl disulfide.[4] Fragmentation patterns
should be consistent with the cleavage of alkyl chains and the disulfide bond.

o Infrared (IR) Spectroscopy:

o Objective: To confirm the absence of starting material and the presence of characteristic
functional groups.

o Methodology: Acquire an IR spectrum of the neat liquid product using a capillary cell.[5]

o Expected Results: The spectrum should show strong C-H stretching vibrations around
2850-2960 cm~1. Crucially, the characteristic S-H (thiol) stretching peak from the starting
material (around 2550 cm~1) should be absent. The S-S stretching vibration is typically
weak and falls in the 400-500 cm~1 region, which can be difficult to observe but its
absence is not exclusionary.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C):

o Objective: To provide an unambiguous structural confirmation.
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o Methodology: Dissolve the sample in an appropriate deuterated solvent (e.g., CDCIs) and
acquire *H and 3C NMR spectra.

o Expected Results: The *H NMR spectrum will show characteristic signals for the alkyl
chain protons, including a triplet for the terminal methyl group and multiplets for the
methylene groups. The methylene group adjacent to the sulfur atom (a-CHz) will be
deshielded and appear as a distinct triplet. The 3C NMR will similarly show distinct signals
for each carbon in the octyl chain.

PART 3: Applications in Research and Industry

Octyl disulfide's utility stems from its thermal stability and the reactivity of its disulfide bond.

Industrial Applications

The primary industrial use of octyl disulfide is as an additive.[1]

o Lubricants: It serves as an excellent extreme pressure (EP) and anti-wear (AW) additive.[1]
Under high pressure and temperature, the disulfide bond can break, forming a protective
sulfide layer on metal surfaces, which prevents direct metal-to-metal contact and reduces

wear.

o Fuel Additives: It is used as an intermediate in the production of fuel additives that can
improve engine performance and fuel efficiency.[1]

e Polymers and Coatings: It acts as an intermediate for polymer additives and helps enhance
the functional properties of coatings.[1]

Relevance in Drug Development and Biological Research

While not an active pharmaceutical ingredient itself, octyl disulfide is considered a valuable
pharmaceutical intermediate.[3][12] The disulfide bond is a critical functional group in biological
systems and drug design.

» Prodrug Strategies: The disulfide bond can be cleaved under the reducing conditions found
inside cells. This property can be exploited to design prodrugs, where an active drug is
attached to a carrier molecule via a disulfide linker. The drug is released once the prodrug

enters the target cell.
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o Peptide and Protein Chemistry: Disulfide bridges are fundamental to the tertiary structure
and stability of many peptides and proteins.[2] Understanding the chemistry of simple
disulfides like octyl disulfide provides foundational knowledge for researchers working with
more complex biological molecules.

Core Intermediate

Octyl Disulfide

/8§nthetic Path

Functionalization Cleavage & Conjugation

¢ PotentiavProducts \

Functionalized Polymers Peptide Mimetics Disulfide-Linked Prodrugs

Click to download full resolution via product page
Caption: Octyl Disulfide as a versatile intermediate in chemical synthesis.

PART 4: Safety and Handling Protocols

Scientific integrity demands a commitment to safety. Octyl disulfide is classified as a chemical
that requires careful handling.

Hazard Identification

According to the Globally Harmonized System (GHS), octyl disulfide presents the following
primary hazards:

o H315: Causes skin irritation.[5][9]

e H317: May cause an allergic skin reaction.[5][9]
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e H319: Causes serious eye irritation.[5][9][13]

Protocol for Safe Handling and Storage

Adherence to the following protocol is mandatory to ensure personal and environmental safety.
» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[14]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[14]

o Respiratory Protection: Handle in a well-ventilated area or a chemical fume hood to avoid
inhaling vapors.

e Handling Procedures:
o Avoid contact with skin, eyes, and clothing.
o Wash hands thoroughly after handling.[13]

o In case of eye contact, immediately rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do so. Continue rinsing and seek medical
attention if irritation persists.[13][14]

o Storage Requirements:
o Store in a tightly sealed container in a clean, dry, and cool environment.[3]
o Keep away from direct sunlight and moisture.[3]
o Store separately from strong oxidizing agents.

Conclusion

Octyl disulfide is a molecule of significant utility, bridging foundational industrial applications
with the nuanced requirements of pharmaceutical and materials science research. Its well-
defined physicochemical properties, straightforward synthesis, and the versatile reactivity of its
disulfide bond make it a valuable compound for scientific professionals. By adhering to rigorous
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analytical validation and stringent safety protocols, researchers can confidently leverage the
unique characteristics of octyl disulfide to advance their work in drug development, materials
science, and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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